2,4-Bis(methylamino)phenol

• Molecular Formula: C8H12N2O
• Molecular Weight: 152.19 g/mol
• IUPAC Name: 2,4-bis(methylamino)phenol
• InChI: InChI=1S/C8H12N2O/c1-9-6-3-4-8(11)7(5-6)10-2/h3-5,9-11H,1-2H3
• InChI Key: WLBMTUCZMXIARC-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=C(C=C1)O)NC

Description

2,4-Bis(methylamino)phenol (C₈H₁₂N₂O, molecular weight ~152.2 g/mol) is a phenolic derivative featuring two methylamino (-NHCH₃) substituents at the 2- and 4-positions of the aromatic ring. Methylamino-substituted phenols are often studied for their applications in organic synthesis, pharmaceuticals, and materials science due to their electron-donating substituents, which influence reactivity and solubility .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,4-Bis(methylamino)phenol typically involves the methylation of 2,4-diaminophenol. One common method includes the reaction of 2,4-diaminophenol with formaldehyde and formic acid under controlled conditions to introduce the methyl groups. The reaction is carried out in an aqueous medium, and the product is purified through recrystallization.

Industrial Production Methods: In industrial settings, the production of 2,4-Bis(methylamino)phenol can be scaled up by using continuous flow reactors. This method ensures consistent product quality and higher yields. The process involves the use of catalysts to enhance the reaction rate and efficiency. The final product is obtained through a series of purification steps, including filtration and drying.

Chemical Reactions Analysis

Types of Reactions: 2,4-Bis(methylamino)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinones, which are important intermediates in organic synthesis.

Reduction: Reduction reactions can convert quinones back to hydroquinones.

Substitution: Electrophilic aromatic substitution reactions can occur at the ortho and para positions relative to the hydroxyl group.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like bromine and chlorine can be used for halogenation reactions.

Major Products:

Oxidation: Quinones

Reduction: Hydroquinones

Substitution: Halogenated derivatives

Scientific Research Applications

2,4-Bis(methylamino)phenol has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the formulation of hair dyes and as a photographic developer in black and white photography.

Mechanism of Action

The mechanism of action of 2,4-Bis(methylamino)phenol involves its interaction with molecular targets such as enzymes and receptors. The compound can act as a reducing agent, donating electrons to other molecules. This property is utilized in its role as a photographic developer, where it reduces silver ions to metallic silver, forming the image on photographic film.

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

4-(Methylamino)phenol (Metol)

• Structure: Single methylamino group at the 4-position.
• Properties: Molecular weight 123.15 g/mol (free base); sulfate salt (C₇H₉NO·0.5H₂SO₄) has a molecular weight of 344.38 g/mol .
• Applications : Widely used as a photographic developing agent due to its reducing properties.

2,4-Bis[(dimethylamino)methyl]phenol

• Structure: Two dimethylaminomethyl (-CH₂N(CH₃)₂) groups at the 2- and 4-positions.
• Properties : Molecular weight 208.304 g/mol .
• Comparison: The dimethylamino groups increase steric bulk and lipophilicity compared to 2,4-Bis(methylamino)phenol, which could affect applications in catalysis or polymer stabilization.

4-(Methylamino)-2,6-bis(phenylsulfonyl)phenol (BSP2)

• Structure: Methylamino at the 4-position and phenylsulfonyl (-SO₂C₆H₅) groups at the 2- and 6-positions.
• Properties : Molecular weight 411.47 g/mol; melting point 200–202°C (decomposition) .
• Comparison: The electron-withdrawing sulfonyl groups in BSP2 reduce ring electron density, contrasting with the electron-donating methylamino groups in 2,4-Bis(methylamino)phenol. This difference likely results in higher thermal stability for BSP2 but lower reactivity in electrophilic substitutions.

Functional and Application-Based Comparisons

Antimicrobial and Antioxidant Activity

• Phenol, 4-[2-(methylamino)ethyl]-phenol (from cocoa pod husk liquid smoke) exhibits antimicrobial and antioxidant properties due to its phenolic and methylamino moieties .
• 2,4-Bis(methylamino)phenol may share these activities, as phenolic amines are known to stabilize free radicals and inhibit microbial growth.

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Melting Point (°C)	Key Applications
2,4-Bis(methylamino)phenol	C₈H₁₂N₂O	152.2 (calculated)	Not reported	Hypothetical: Reducing agents, antimicrobials
4-(Methylamino)phenol (Metol)	C₇H₉NO	123.15	Not reported	Photographic developers
BSP2	C₁₉H₁₇NO₅S₂	411.47	200–202 (dec.)	Sulfone synthesis
2,4-Bis[(dimethylamino)methyl]phenol	C₁₂H₂₀N₂O	208.304	Not reported	Catalysis, polymer additives